Cas no 902469-31-2 ((2Z)-3-(benzenesulfonyl)-8-methoxy-N-(2-methylphenyl)-2H-chromen-2-imine)

• Product Name: (2Z)-3-(benzenesulfonyl)-8-methoxy-N-(2-methylphenyl)-2H-chromen-2-imine
• CAS No: 902469-31-2
• MF: C₂₃H₁₉NO₄S
• MW: 405.46626496315
• CID: 6271220
• PubChem ID: 46255956
• Update Time: 2025-07-25

(2Z)-3-(benzenesulfonyl)-8-methoxy-N-(2-methylphenyl)-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(benzenesulfonyl)-8-methoxy-N-(2-methylphenyl)-2H-chromen-2-imine
• (Z)-N-(8-methoxy-3-(phenylsulfonyl)-2H-chromen-2-ylidene)-2-methylaniline
• F3168-1245
• 3-(benzenesulfonyl)-8-methoxy-N-(2-methylphenyl)chromen-2-imine
• 902469-31-2
• AKOS001829826

• Inchi： 1S/C23H19NO4S/c1-16-9-6-7-13-19(16)24-23-21(29(25,26)18-11-4-3-5-12-18)15-17-10-8-14-20(27-2)22(17)28-23/h3-15H,1-2H3/b24-23-
• InChI Key： FBMROPCYKVHTAG-VHXPQNKSSA-N
• SMILES： S(C1C=CC=CC=1)(C1/C(=N/C2C=CC=CC=2C)/OC2C(=CC=CC=2C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 405.10347926g/mol
• Monoisotopic Mass: 405.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 73.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (2Z)-3-(benzenesulfonyl)-8-methoxy-N-(2-methylphenyl)-2H-chromen-2-imine

Chemical Profile of (2Z)-3-(benzenesulfonyl)-8-methoxy-N-(2-methylphenyl)-2H-chromen-2-imine (CAS No. 902469-31-2)

(2Z)-3-(benzenesulfonyl)-8-methoxy-N-(2-methylphenyl)-2H-chromen-2-imine, identified by the CAS number 902469-31-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This chromen-based heterocycle exhibits a unique structural framework characterized by a sulfonyl group, methoxy substituent, and a methylphenyl moiety, which collectively contribute to its diverse chemical reactivity and potential biological activities. The compound's molecular architecture suggests its utility in the development of novel therapeutic agents, particularly in the realms of anti-inflammatory, antioxidant, and anticancer research.

The chromen core of (2Z)-3-(benzenesulfonyl)-8-methoxy-N-(2-methylphenyl)-2H-chromen-2-imine is a well-documented scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Recent studies have highlighted the chromen derivatives' role in modulating enzyme activities and inhibiting pathological pathways associated with chronic diseases. The presence of the benzenesulfonyl group at the 3-position enhances the compound's electronic properties, making it a promising candidate for further derivatization and optimization. Additionally, the methoxy and methylphenyl substituents introduce lipophilicity and metabolic stability, which are critical factors in drug design.

In the context of modern pharmaceutical research, (2Z)-3-(benzenesulfonyl)-8-methoxy-N-(2-methylphenyl)-2H-chromen-2-imine has been explored for its potential in targeting specific disease mechanisms. For instance, studies have demonstrated its inhibitory effects on lipoxygenase and cyclooxygenase enzymes, which are key players in inflammatory responses. The compound's ability to scavenge reactive oxygen species has also been implicated in its antioxidant properties, making it a candidate for neuroprotective therapies. Furthermore, preliminary in vitro assays have indicated promising anticancer activity by interfering with cell proliferation and inducing apoptosis in certain cancer cell lines.

The synthesis of (2Z)-3-(benzenesulfonyl)-8-methoxy-N-(2-methylphenyl)-2H-chromen-2-imine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the condensation of appropriate precursors to form the chromen backbone, followed by functionalization at the 3-position with a benzenesulfonyl group. The introduction of the methoxy and methylphenyl groups is achieved through selective electrophilic aromatic substitution or nucleophilic aromatic substitution reactions. These synthetic strategies underscore the importance of regioselectivity and protecting group strategies in constructing complex molecular architectures.

The pharmacokinetic profile of (2Z)-3-(benzenesulfonyl)-8-methoxy-N-(2-methylphenyl)-2H-chromen-2-imine is another critical aspect that has been thoroughly investigated. In preclinical studies, the compound has shown reasonable oral bioavailability and metabolic stability, suggesting its feasibility for therapeutic applications. The solubility profile has also been optimized through structural modifications to enhance aqueous solubility, which is essential for formulation development. These findings align with current trends in drug discovery, where compounds exhibiting favorable pharmacokinetic properties are prioritized for further clinical development.

The potential applications of (2Z)-3-(benzenesulfonyl)-8-methoxy-N-(2-methylphenyl)-2H-chromen-2-imine extend beyond traditional therapeutic areas. Its structural motifs have inspired research into its role as a chiral auxiliary or catalyst in asymmetric synthesis. Additionally, the compound's ability to form coordination complexes with metal ions has opened avenues for exploring its use in metallodrug development. Such interdisciplinary applications highlight the versatility of chromen derivatives and their relevance in addressing multifaceted challenges in chemical biology.

As research continues to evolve, (2Z)-3-(benzenesulfonyl)-8-methoxy-N-(2-methylphenyl)-2H-chromen-2-imine remains a subject of intense investigation due to its unique structural features and biological potential. Collaborative efforts between synthetic chemists and biologists are essential to unlocking its full therapeutic promise. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process by enabling rapid virtual screening and experimental validation. These technological advancements will undoubtedly shape the future landscape of pharmaceutical innovation.